2-Oxo-6-(5-phenylisoxazole-3-carbonyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-oxo-6-(5-phenyl-1,2-oxazole-3-carbonyl)-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C19H14N4O3/c20-10-13-8-14-11-23(7-6-15(14)21-18(13)24)19(25)16-9-17(26-22-16)12-4-2-1-3-5-12/h1-5,8-9H,6-7,11H2,(H,21,24)
• InChI Key: JLLZZPYZJBCDMJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC(=O)C(=C2)C#N)C(=O)C3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C19H14N4O3
• Molecular Weight: 346.3 g/mol

Description

2-Oxo-6-(5-phenylisoxazole-3-carbonyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile is a useful research compound. Its molecular formula is C19H14N4O3 and its molecular weight is 346.346. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Therapy

One significant application of related naphthyridine derivatives is in the field of Alzheimer's disease therapy. A study by Balmori et al. (2017) described the synthesis of a naphthyridine derivative that exhibited moderate but selective human acetylcholinesterase inhibition, a target for Alzheimer's treatment. The synthesized compound, closely related to 2-Oxo-6-(5-phenylisoxazole-3-carbonyl)-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile, showed properties of being a non-hepatotoxic and antioxidant agent (Balmori et al., 2017).

Synthesis of Novel Derivatives

Elkholy (2007) conducted a study that focused on the synthesis of derivatives from a compound closely related to this compound. This synthesis led to the creation of pyrazolo[3,4-b]quinolines and benzo[b][1,8]-naphthyridine derivatives, demonstrating the compound's versatility in synthesizing a variety of chemically significant derivatives (Elkholy, 2007).

Antitumor Activities

In 2013, a study by Hassaneen et al. explored the synthesis of isoquinoline[2,1-g][1,6]naphthyridine, pyrazolo[5,1-a] isoquinoline, and pyridazino[4´,5´:3,4]pyrazolo[5,1-a]isoquinoline derivatives with an evaluation of their antitumor activities. This research underscores the potential of naphthyridine derivatives in developing new antitumor agents (Hassaneen et al., 2013).

Corrosion Inhibition

A 2016 study by Singh et al. investigated the corrosion inhibition efficiencies of novel naphthyridine derivatives for mild steel in hydrochloric acid. This demonstrates the compound's potential in industrial applications, particularly in protecting metals against corrosion (Singh et al., 2016).

Serotonin 5-HT3 Receptor Antagonism

In 2004, research conducted by Mahesh et al. highlighted the synthesis of 2-(4-substituted piperazin-1-yl)-1,8-naphthyridine-3-carbonitrile as a new class of serotonin 5-HT3 receptor antagonists. This implies potential applications in developing drugs targeting neurological and psychiatric conditions (Mahesh, Perumal, & Pandi, 2004).